(2S)-3-(3,5-Dimethylphenyl)-2-methylpropan-1-amine
Overview
Description
(2S)-3-(3,5-Dimethylphenyl)-2-methylpropan-1-amine, also known as DMAA, is a synthetic compound that has gained popularity in the scientific research community due to its potential as a stimulant and thermogenic agent. DMAA has been studied for its potential use in improving athletic performance, enhancing cognitive function, and aiding in weight loss.
Mechanism of Action
(2S)-3-(3,5-Dimethylphenyl)-2-methylpropan-1-amine works by increasing the release of norepinephrine, dopamine, and serotonin in the brain, which leads to increased energy levels and improved mood. It also stimulates the sympathetic nervous system, which increases heart rate and blood pressure.
Biochemical and Physiological Effects:
(2S)-3-(3,5-Dimethylphenyl)-2-methylpropan-1-amine has been shown to increase energy levels, improve focus and concentration, and enhance physical performance. It has also been shown to increase metabolic rate and promote weight loss.
Advantages and Limitations for Lab Experiments
(2S)-3-(3,5-Dimethylphenyl)-2-methylpropan-1-amine has several advantages for use in lab experiments, including its ability to enhance cognitive function and physical performance. However, it also has limitations, including the potential for adverse side effects and the need for careful dosing.
Future Directions
There are several potential future directions for research on (2S)-3-(3,5-Dimethylphenyl)-2-methylpropan-1-amine, including further studies on its potential as a weight loss aid, its effects on cognitive function, and its potential use in the treatment of certain medical conditions. Additionally, research could focus on developing safer and more effective forms of (2S)-3-(3,5-Dimethylphenyl)-2-methylpropan-1-amine for use in scientific research.
Synthesis Methods
(2S)-3-(3,5-Dimethylphenyl)-2-methylpropan-1-amine can be synthesized through a multistep process starting with the reaction between 4-methylpropiophenone and hydroxylamine hydrochloride to form N-hydroxy-4-methylpropiophenone. This intermediate is then reacted with methylamine to form (2S)-3-(3,5-Dimethylphenyl)-2-methylpropan-1-amine.
Scientific Research Applications
(2S)-3-(3,5-Dimethylphenyl)-2-methylpropan-1-amine has been studied for its potential use in improving athletic performance, enhancing cognitive function, and aiding in weight loss. It has been shown to increase energy levels, improve focus and concentration, and enhance physical performance.
properties
IUPAC Name |
(2S)-3-(3,5-dimethylphenyl)-2-methylpropan-1-amine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H19N/c1-9-4-10(2)6-12(5-9)7-11(3)8-13/h4-6,11H,7-8,13H2,1-3H3/t11-/m0/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JJUJOTRLRCMVLO-NSHDSACASA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)CC(C)CN)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC(=CC(=C1)C[C@H](C)CN)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H19N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
177.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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